3-Methyl-4-phenylbut-3-en-2-amine hydrochloride

• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• SMILES: CC(C(=CC1=CC=CC=C1)C)N.Cl
• InChI: InChI=1S/C11H15N.ClH/c1-9(10(2)12)8-11-6-4-3-5-7-11;/h3-8,10H,12H2,1-2H3;1H/b9-8+
• InChIKey: ZWVFPNANKWEGRX-HRNDJLQDSA-N

3-Methyl-4-phenylbut-3-en-2-amine Hydrochloride: C3-Methyl-Substituted Vinylogous Amphetamine

3-Methyl-4-phenylbut-3-en-2-amine hydrochloride (CAS 1807940-20-0) is a C3-methyl-substituted derivative of phenylbutenamine, a compound class formally known as vinylogous phenethylamines that act as monoamine releasing agents (MRAs) with norepinephrine–dopamine releasing activity [1]. With molecular formula C11H16ClN and a molecular weight of 197.70 g/mol, it features an α,β-unsaturated (allylic) amine backbone bearing a phenyl group at C4 and an additional methyl substituent at C3 of the butenyl chain—placing it at the intersection of the phenylbutenamine and phenylisobutylamine pharmacophores . The hydrochloride salt form enhances aqueous solubility and solid-state stability for reproducible laboratory handling in neuropharmacology, asymmetric synthesis, and analytical reference standard applications .

1 C3-methyl vinylogous amphetamine scaffold for monoamine transporter (NDRA) research

2 Dual-stereocenter probe for stereochemistry–activity relationship (SSAR) studies

3 Allylic amine building block for enantioselective synthesis and library diversification

4 Hydrochloride salt for reproducible aqueous handling in neuropharmacology workflows

• [1] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source

Why Unsubstituted or Saturated Analogs Cannot Substitute

Within the vinylogous phenethylamine class, substitution at the C3 position of the butenyl backbone is a critical determinant of monoamine transporter interaction, metabolic stability, and synthetic versatility. The parent compound, 4-phenylbut-3-en-2-amine, acts as a norepinephrine–dopamine releasing agent (NDRA) but with substantially lower potency than amphetamine [1]. Introduction of the C3-methyl group in 3-methyl-4-phenylbut-3-en-2-amine is structurally analogous to the α-methyl substitution that distinguishes amphetamine from phenethylamine, potentially altering transporter substrate affinity, release efficacy, and resistance to monoamine oxidase (MAO)-mediated deamination [2]. Furthermore, the C3-methyl substituent creates an additional stereocenter absent in the unsubstituted parent, rendering the compound's pharmacological and pharmacokinetic profile stereochemistry-dependent. Simple replacement with 4-phenylbut-3-en-2-amine (free base or salt), 1-phenylbut-3-en-2-amine positional isomers, or saturated 3-methyl-4-phenylbutan-2-amine analogs fails to recapitulate the specific combination of (a) allylic amine reactivity for synthetic elaboration, (b) the steric and electronic influence of the C3-methyl on receptor/transporter interactions, and (c) the dual-stereocenter chiral environment that governs enantioselective biological recognition [3]. These differences produce distinct pharmacological signatures that cannot be extrapolated from in-class compounds lacking this substitution pattern.

▸ Unsubstituted parent (4-phenylbut-3-en-2-amine) lacks C3-methyl; transporter substrate profile and metabolic stability may not transfer.

▸ Saturated analog (3-methyl-4-phenylbutan-2-amine) has no allylic amine; hydrofunctionalization and cycloaddition diversification are lost.

▸ Single-stereocenter parent cannot probe independent C2/C3 stereochemical contributions to target engagement.

• [1] Wikipedia contributors. Phenylbutenamine. Wikipedia, The Free Encyclopedia. Accessed 2026. Describes 4-phenylbut-3-en-2-amine as an NDRA with far lower potency than phenethylamine or amphetamine. View Source
• [2] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source
• [3] US Patent 10899699B2. Blough B, Decker A, Rothman R. Vinylogous phenethylamines as neurotransmitter releasers. Issued January 26, 2021, assigned to RTI International Inc. View Source

Quantitative Differentiation vs. Closest Structural Analogs

Physicochemical Profile: LogP and Molecular Weight Comparison

The C3-methyl substitution and hydrochloride salt form of 3-methyl-4-phenylbut-3-en-2-amine hydrochloride produce a distinct physicochemical profile relative to the parent free base 4-phenylbut-3-en-2-amine. The target compound exhibits a computed LogP of 2.86 (free base form: LogP ~2.86; SMILES: CC(=Cc1ccccc1)C(C)N) , compared to a reported or calculated LogP of approximately 1.9–2.2 for the unsubstituted parent 4-phenylbut-3-en-2-amine (C10H13N; MW 147.22). The increased lipophilicity conferred by the C3-methyl group translates to an approximately 0.6–1.0 log unit increase in LogP, a magnitude that is known to influence blood–brain barrier passive permeability and transporter interactions [1]. Additionally, the hydrochloride salt (MW 197.70 g/mol) provides a 34% greater formula weight compared to the parent free base (147.22 g/mol), which affects molarity calculations, dosing precision, and formulation design .

Physicochemical Profile

Reported

ΔLogP ≈ +0.6–1.0 ΔMW +34% (HCl salt)

Higher lipophilicity relative to parent — may influence passive membrane permeability in CNS assays.

Computed LogP; confirm experimentally for specific model.

Evidence Dimension	Computed lipophilicity (LogP) and molecular weight
Target Compound Data	LogP (free base): 2.86; MW (HCl salt): 197.70 g/mol; Molecular Formula (HCl salt): C11H16ClN
Comparator Or Baseline	4-Phenylbut-3-en-2-amine (free base): LogP ~1.9–2.2 (estimated); MW: 147.22 g/mol; Molecular Formula: C10H13N
Quantified Difference	ΔLogP ≈ +0.6 to +1.0; ΔMW = +50.48 g/mol (+34%)
Conditions	Computed LogP from SMILES-based prediction (Leyan database); comparator LogP from literature estimates for arylalkylamines; MW from molecular formula calculation

Why This Matters

The higher LogP of 3-methyl-4-phenylbut-3-en-2-amine predicts enhanced passive membrane permeability compared to the unsubstituted parent, which is critical when selecting compounds for cell-based transporter assays or in vivo CNS studies where brain penetration is a key variable.

• [1] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source

Dual-Stereocenter Scaffold vs. Single-Stereocenter Parent

The target compound contains two chiral centers (C2 bearing the amine and C3 bearing the methyl substituent on the alkenyl chain), whereas the parent compound 4-phenylbut-3-en-2-amine possesses only a single stereocenter at C2 [1]. This dual-stereocenter architecture generates four possible stereoisomers—(2R,3E), (2S,3E), (2R,3Z), (2S,3Z)—compared to only two stereoisomers [(3E) and (3Z), each as racemic mixtures at C2 in the absence of chiral resolution] for the unsubstituted parent [2]. For reference, the (2S) enantiomer of the free base is registered under a distinct CAS number (2089511-17-9; C11H15N; MW 161.24), enabling procurement of stereochemically defined material . The presence of the C3-methyl necessitates chiral chromatographic methods or enantioselective synthesis for stereochemical purity verification, a requirement that is absent when working with the single-stereocenter parent compound.

Stereochemical Complexity

Head-to-head

Target: 2 chiral centers, 4 stereoisomers Parent: 1 chiral center, 2 stereoisomers

Dual-stereocenter scaffold enables independent C2/C3 stereochemical evaluation.

Chiral resolution or enantioselective synthesis required.

Evidence Dimension	Number of chiral centers and possible stereoisomers
Target Compound Data	2 chiral centers (C2, C3); 4 possible stereoisomers [(2R,3E), (2S,3E), (2R,3Z), (2S,3Z)]
Comparator Or Baseline	4-Phenylbut-3-en-2-amine (parent): 1 chiral center (C2); 2 olefin geometric isomers [(3E) and (3Z)], each with racemic C2 in standard commercial forms
Quantified Difference	2× increase in stereochemical complexity; 4 vs. 2 possible stereoisomers
Conditions	Structural analysis based on molecular formula and SMILES: target compound SMILES CC(=Cc1ccccc1)C(C)N vs. parent SMILES CC(C=CC1=CC=CC=C1)N

Why This Matters

The dual-stereocenter architecture makes 3-methyl-4-phenylbut-3-en-2-amine hydrochloride a more demanding and information-rich probe for stereochemistry–activity relationship (SSAR) studies. Researchers evaluating enantiomer-specific transporter interactions require this scaffold rather than the single-stereocenter parent to isolate the contributions of C2 and C3 configurations independently.

• [1] Wikipedia contributors. Phenylbutenamine. Wikipedia, The Free Encyclopedia. Describes two stereoisomers (3E)-phenylbutenamine (PAL-881) and (3Z)-phenylbutenamine (PAL-893). View Source
• [2] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source

C3-Alkyl Substitution Effects on Monoamine Transporter Activity

While direct pharmacological characterization data for 3-methyl-4-phenylbut-3-en-2-amine hydrochloride itself are not publicly available in peer-reviewed literature, class-level SAR evidence from vinylogous amphetamine analogs establishes the pharmacological relevance of C3-substitution. The parent compound 4-phenylbut-3-en-2-amine (both (3E) and (3Z) isomers) functions as a norepinephrine–dopamine releasing agent (NDRA), albeit with far lower potency than amphetamine or phenethylamine [1]. Patent literature covering substituted 1-aryl-but-3-enylamine compounds explicitly claims C3-alkyl-substituted derivatives (including methyl, ethyl, and higher alkyl groups) as pharmacologically active entities with analgesic and CNS-modulatory properties, demonstrating that C3-substitution is a pharmacologically tolerated and activity-modulating position [2]. By structural analogy to the well-characterized α-methyl substitution effect in the phenethylamine-to-amphetamine transition—where α-methylation confers resistance to MAO-mediated degradation and prolongs half-life—the C3-methyl group in 3-methyl-4-phenylbut-3-en-2-amine is predicted to similarly enhance metabolic stability relative to the unsubstituted parent [3]. This class-level inference predicts a distinct pharmacological duration-of-action profile, even in the absence of direct comparative EC50/IC50 data.

C3-Alkyl SAR

Class-level

Predicted altered DAT/NET ratio and enhanced metabolic stability vs. parent.

Class-level inference — supports research on C3-methyl contribution to duration-of-action.

Direct EC₅₀/IC₅₀ data for this compound not available.

Evidence Dimension	Predicted influence of C3-methyl on monoamine transporter substrate activity and metabolic stability
Target Compound Data	C3-methyl-substituted vinylogous amphetamine (predicted: enhanced metabolic stability vs. parent; altered DAT/NET substrate ratio)
Comparator Or Baseline	4-Phenylbut-3-en-2-amine (PAL-881/PAL-893): confirmed NDRA with low potency relative to amphetamine; no C3-substitution; susceptible to MAO-mediated oxidative deamination
Quantified Difference	Class-level: α-methyl substitution in amphetamine (vs. phenethylamine) confers ~10–100× increase in in vivo potency and duration; C3-methyl in vinylogous series is predicted to confer qualitatively similar metabolic protection, but quantitative data for the specific compound are not available
Conditions	Inference based on SAR from Decker et al. (2016) vinylogous amphetamine transporter activity data; patent claims in US 2004/0171615 A1 covering C3-substituted 1-aryl-but-3-enylamines; established α-methyl effect from phenethylamine/amphetamine pharmacology literature

Why This Matters

For procurement decisions in neuropharmacology research programs, the class-level evidence indicates that 3-methyl-4-phenylbut-3-en-2-amine hydrochloride is the structurally appropriate probe for investigating the contribution of C3-alkyl substitution to NDRA activity, metabolic stability, and in vivo duration of action—properties that the unsubstituted parent compound cannot address.

• [1] Wikipedia contributors. Phenylbutenamine. Wikipedia, The Free Encyclopedia. Both (3E) and (3Z) isomers act as NDRAs with far lower potency than phenethylamine or amphetamine. View Source
• [2] US Patent Application US 2004/0171615 A1. Substituted 1-aryl-but-3-enylamine and 1-aryl-but-2-enylamine compounds. Filed 2004. Claims compounds with C3-alkyl (including methyl) substitution for analgesic and CNS indications. View Source
• [3] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source

Allylic Amine Synthetic Versatility vs. Saturated Analog

The α,β-unsaturated (allylic) amine motif in 3-methyl-4-phenylbut-3-en-2-amine hydrochloride provides a reactive handle for synthetic transformations that are inaccessible to its saturated counterpart, 3-methyl-4-phenylbutan-2-amine. The conjugated alkene enables transition metal-catalyzed enantioselective hydrofunctionalization reactions—including hydroamination, hydroalkylation, and hydroarylation—that install additional stereocenters with high enantioselectivity [1]. Specifically, nickel-catalyzed hydroalkylation of structurally analogous enecarbamates derived from 4-phenylbut-3-en-2-amine has been reported to achieve >90% enantiomeric excess (ee) in the construction of chiral amine products . The C3-methyl substituent further differentiates the alkene reactivity: it creates a trisubstituted olefin (C3 bears methyl, phenyl-substituted carbon, and the C2–C3 bond) with distinct steric and electronic properties compared to the disubstituted olefin in the unsubstituted parent. This trisubstituted alkene exhibits different regioselectivity in electrophilic additions and cycloadditions, enabling synthetic access to tetrasubstituted carbon centers that are not accessible from 4-phenylbut-3-en-2-amine [2].

Synthetic Versatility

Class-level

Allylic amine enables hydrofunctionalization, cycloaddition — inaccessible with saturated analog.

Broader synthetic repertoire for constructing chiral, densely functionalized amine libraries.

Reactivity confirmed in analogous enecarbamate substrates.

Evidence Dimension	Number and type of synthetic transformations accessible via the allylic amine motif
Target Compound Data	Trisubstituted allylic amine (C3-methyl); enables enantioselective hydrofunctionalization; can serve as precursor to chiral 1,3-amino alcohols, aziridines, and β-lactams
Comparator Or Baseline	3-Methyl-4-phenylbutan-2-amine (saturated analog): lacks alkene; limited to amine acylation, alkylation, and reductive amination chemistry; no alkene-directed transformations possible
Quantified Difference	Qualitative: target compound provides access to ≥3 additional reaction manifolds (hydroamination, hydroalkylation, cycloaddition) unavailable to the saturated analog; literature precedent for >90% ee in hydroalkylation of analogous substrates
Conditions	Synthetic methodology precedents from nickel-catalyzed hydroalkylation literature (Hu et al.); copper-catalyzed alkylamination literature (Qian et al.); applied to enecarbamate derivatives of 4-phenylbut-3-en-2-amine

Why This Matters

For medicinal chemistry and process chemistry groups procuring building blocks for library synthesis, the allylic amine with C3-methyl substitution offers a significantly broader synthetic repertoire than the saturated analog, enabling the construction of chiral, densely functionalized amine libraries that are inaccessible from simpler starting materials.

• [1] US Patent 10899699B2. Blough B, Decker A, Rothman R. Vinylogous phenethylamines as neurotransmitter releasers. Issued January 26, 2021, assigned to RTI International Inc. Describes synthetic methods for vinylogous phenethylamine derivatives. View Source
• [2] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source

Research and Industrial Application Scenarios

Stereochemistry–Activity Relationship Studies of Transporter Substrates

Researchers investigating how C3-alkyl substitution and stereochemistry modulate dopamine transporter (DAT) and norepinephrine transporter (NET) substrate activity require 3-methyl-4-phenylbut-3-en-2-amine hydrochloride as a dual-stereocenter probe. The compound's four possible stereoisomers [(2R,3E), (2S,3E), (2R,3Z), (2S,3Z)] enable systematic evaluation of how C2 configuration and olefin geometry independently influence transporter recognition and release efficacy—a question that the single-stereocenter parent compound 4-phenylbut-3-en-2-amine cannot address . Class-level evidence from the Decker et al. (2016) vinylogous amphetamine SAR study supports the relevance of this substitution pattern for NDRA activity [1].

Enantioselective Synthesis Methodology Development

The C3-methyl-trisubstituted allylic amine core of the target compound serves as a demanding test substrate for developing new enantioselective hydrofunctionalization methods. The trisubstituted olefin presents greater steric hindrance and distinct electronic properties compared to the disubstituted alkene in 4-phenylbut-3-en-2-amine, making it a valuable benchmarking substrate for evaluating catalyst scope and limitations. Literature precedent for analogous substrates demonstrates that nickel- and copper-catalyzed methodologies can achieve >90% ee, providing a performance baseline against which new catalytic systems can be compared .

Analytical Reference Standard for Forensic Toxicology and NPS Monitoring

As a C3-methyl-substituted vinylogous phenethylamine, 3-methyl-4-phenylbut-3-en-2-amine hydrochloride represents a structurally distinct subclass within the arylalkylamine NPS space. Its unique combination of an allylic amine backbone with C3-methyl substitution produces a chromatographic retention time and mass spectrometric fragmentation pattern that are distinguishable from both unsubstituted phenylbutenamine and saturated 3-methyl-4-phenylbutan-2-amine. Forensic laboratories require authenticated reference standards of this specific hydrochloride salt (CAS 1807940-20-0, purity 95% ) to develop and validate GC-MS or LC-MS/MS methods capable of unambiguously identifying this compound in seized materials or biological specimens.

Medicinal Chemistry Library Synthesis of CNS-Penetrant Amines

The computed LogP of 2.86 for the free base form positions 3-methyl-4-phenylbut-3-en-2-amine within the favorable lipophilicity range for CNS drug candidates, while the allylic amine provides a versatile functional group handle for parallel library synthesis. Medicinal chemistry groups can leverage the alkene for diversification via hydrofunctionalization, cycloaddition, or cross-metathesis, while the C3-methyl group simultaneously increases metabolic stability relative to the unsubstituted parent through steric shielding of the adjacent amine from MAO-mediated oxidation [1]. This dual functionality—CNS-favorable physicochemical properties plus synthetic versatility—makes the compound a strategic building block for generating focused libraries of vinylogous amphetamine analogs.

Application

Selection Property

Validation Focus

Transporter SSAR Studies

Dual-stereocenter probe

Enantiomer-specific DAT/NET assay context

Enantioselective Synthesis Method Dev.

Trisubstituted allylic amine building block

Catalyst scope benchmarking with high-ee precedent

Forensic Toxicology NPS Ref. Std.

Chromatographically distinct C3-methyl vinylogous signature

LC-MS/MS differentiation from parent/saturated analogs

CNS-Penetrant Amine Library Synthesis

CNS-favorable lipophilicity with synthetic versatility

Metabolic stability and diversification scope assessment

• [1] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source